Cas no 13386-35-1 (Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-)
13386-35-1 structure
Product Name:Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-
CAS No:13386-35-1
MF:C14H14ClNO
MW:247.720062732697
CID:1234022
PubChem ID:2853623
Update Time:2025-04-20
Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl-
- SR-01000214001
- SCHEMBL10976262
- CBMicro_024970
- CCG-12135
- [5-chloro-2-(methylamino)phenyl]-phenylmethanol
- [5-chloro-2-(methylamino)phenyl](phenyl)methanol
- DB-189788
- BIM-0025077.P001
- SR-01000214001-1
- (5-Chloro-2-(methylamino)phenyl)(phenyl)methanol
- Oprea1_810056
- 13386-35-1
-
- Inchi: 1S/C14H14ClNO/c1-16-13-8-7-11(15)9-12(13)14(17)10-5-3-2-4-6-10/h2-9,14,16-17H,1H3
- InChI Key: ZPUSFOHQVMOPOT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)O)NC
Computed Properties
- Exact Mass: 247.07652
- Monoisotopic Mass: 247.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Benzenemethanol, 5-chloro-2-(methylamino)-a-phenyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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